Cas no 2229091-51-2 (4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexan-1-amine
• CAS No: 2229091-51-2
• MF: C₁₃H₁₇F₂NS
• MW: 257.342589139938
• CID: 6019527
• PubChem ID: 165855569
• Update Time: 2025-06-12

4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexan-1-amine
• EN300-1970786
• 4,4-difluoro-1-[2-(methylsulfanyl)phenyl]cyclohexan-1-amine
• 2229091-51-2

• Inchi： 1S/C13H17F2NS/c1-17-11-5-3-2-4-10(11)12(16)6-8-13(14,15)9-7-12/h2-5H,6-9,16H2,1H3
• InChI Key： KJGRHAOXAAIPLZ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1(CCC(CC1)(F)F)N

Computed Properties

• Exact Mass: 257.10497704g/mol
• Monoisotopic Mass: 257.10497704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.3Ų

Additional information on 4,4-difluoro-1-2-(methylsulfanyl)phenylcyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-[2-(Methylsulfanyl)phenyl]cyclohexan-1-amine (CAS No. 2229091-51-2)

4,4-Difluoro-1-[2-(methylsulfanyl)phenyl]cyclohexan-1-amine (CAS No. 2229091-51-2) is a fluorinated cyclohexylamine derivative with a unique structural motif that has garnered significant interest in pharmaceutical and agrochemical research. This compound, characterized by its difluoro substitution and methylsulfanyl aromatic moiety, exhibits potential applications in drug discovery, particularly in the development of novel bioactive molecules. Its molecular formula, C₁₃H₁₇F₂NS, and precise stereochemistry make it a valuable intermediate for synthesizing targeted therapeutics.

In recent years, the demand for fluorinated compounds like 4,4-difluoro-1-amine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring their role in central nervous system (CNS) drug development, as fluorination often improves blood-brain barrier penetration. The methylsulfanyl group in this compound further adds to its versatility, enabling interactions with biological targets such as enzymes and receptors. This dual functionality aligns with current trends in precision medicine and structure-activity relationship (SAR) studies.

The synthesis of CAS 2229091-51-2 typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques like HPLC purification and NMR spectroscopy ensure high purity, a critical factor for pharmaceutical applications. Given the growing emphasis on green chemistry, recent studies have also explored eco-friendly synthetic routes to minimize waste and improve yield. These innovations cater to the industry's shift toward sustainable manufacturing.

From a commercial perspective, 4,4-difluoro-1-amine derivatives are gaining traction in the contract research organization (CRO) market. Companies specializing in custom synthesis and building blocks frequently list this compound due to its relevance in high-throughput screening. Its compatibility with parallel synthesis platforms further enhances its appeal for combinatorial chemistry applications. Analysts project steady growth in demand, driven by R&D investments in orphan drugs and rare disease therapies.

Safety and regulatory compliance are paramount when handling 4,4-difluoro-1-[2-(methylsulfanyl)phenyl]cyclohexan-1-amine. While not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and fume hoods are recommended during laboratory use. Storage conditions typically involve ambient temperature in tightly sealed containers to prevent degradation. These protocols align with Good Laboratory Practice (GLP) standards, ensuring reproducibility in research settings.

Emerging applications of this compound include its potential as a probe molecule in chemical biology studies. Its fluorinated structure makes it suitable for 19F-NMR-based assays, a technique gaining popularity for studying protein-ligand interactions. Additionally, the methylsulfanyl moiety may serve as a handle for click chemistry modifications, enabling the creation of bioconjugates for diagnostic or therapeutic purposes. Such innovations resonate with the rise of theranostics in modern medicine.

In summary, 4,4-difluoro-1-[2-(methylsulfanyl)phenyl]cyclohexan-1-amine (CAS No. 2229091-51-2) represents a compelling case study in contemporary medicinal chemistry. Its structural features address key challenges in drug design, while its synthetic accessibility supports scalable production. As the scientific community continues to explore fluorine's role in bioactive molecules, compounds like this will remain at the forefront of innovative therapeutic development.